Cas no 24589-41-1 (Piperidinium,1-[2-[(2-ethyl-2-methyl-1-oxohexyl)oxy]ethyl]-1-methyl-, iodide (1:1))
24589-41-1 structure
Product Name:Piperidinium,1-[2-[(2-ethyl-2-methyl-1-oxohexyl)oxy]ethyl]-1-methyl-, iodide (1:1)
CAS No:24589-41-1
MF:C17H34INO2
MW:411.361837863922
CID:259846
PubChem ID:212589
Update Time:2025-04-19
Piperidinium,1-[2-[(2-ethyl-2-methyl-1-oxohexyl)oxy]ethyl]-1-methyl-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Piperidinium,1-[2-[(2-ethyl-2-methyl-1-oxohexyl)oxy]ethyl]-1-methyl-, iodide (1:1)
- 2-(1-methylpiperidin-1-ium-1-yl)ethyl 2-ethyl-2-methylhexanoate,iodide
- 1-{2-[(2-Ethyl-2-methylhexanoyl)oxy]ethyl}-1-methylpiperidin-1-ium iodide
- DTXSID50947471
- Piperidinium, 1-(2-hydroxyethyl)-1-methyl-, iodide, 2-ethyl-2-methylhexanoate
- 24589-41-1
- 1-(2-Hydroxyethyl)-1-methylpiperidinium iodide 2-ethyl-2-methylhexanoate
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- Inchi: 1S/C17H34NO2.HI/c1-5-7-11-17(3,6-2)16(19)20-15-14-18(4)12-9-8-10-13-18;/h5-15H2,1-4H3;1H/q+1;/p-1
- InChI Key: MWVNGHBLTGJAMD-UHFFFAOYSA-M
- SMILES: [I-].O(C(C(C)(CC)CCCC)=O)CC[N+]1(C)CCCCC1
Computed Properties
- Exact Mass: 376.8969
- Monoisotopic Mass: 411.16343g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 9
- Complexity: 297
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Piperidinium,1-[2-[(2-ethyl-2-methyl-1-oxohexyl)oxy]ethyl]-1-methyl-, iodide (1:1) Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
24589-41-1 (Piperidinium,1-[2-[(2-ethyl-2-methyl-1-oxohexyl)oxy]ethyl]-1-methyl-, iodide (1:1)) Related Products
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